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Compound of Interest

Compound Name: Reactive Blue 160

Cat. No.: B1244196

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

biodegradation of the azo dye Reactive Blue 160 (RB160) using the bacterium Bacillus

subtilis. This information is intended to guide researchers in studying dye decolorization,

detoxification, and the underlying enzymatic mechanisms.

Introduction
Azo dyes, characterized by the presence of one or more azo bonds (-N=N-), represent a

significant class of synthetic colorants used in the textile industry. Their release into the

environment poses a considerable pollution concern due to their persistence and potential

toxicity. Bacillus subtilis, a Gram-positive, robust, and easily culturable bacterium, has

demonstrated significant potential for the bioremediation of these dyes. It achieves this through

the enzymatic breakdown of the azo bonds, leading to the decolorization and detoxification of

the dye-containing effluent. The primary enzymes implicated in this process are azoreductases,
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which catalyze the reductive cleavage of the azo linkages, often supplemented by the activity

of other oxidoreductive enzymes like laccases and peroxidases.[1][2][3]

Data Presentation
Table 1: Optimal Conditions for Reactive Blue 160
Decolorization by Bacillus subtilis

Parameter Optimal Value Reference

pH 7.0 [2][3]

Temperature 35°C [2][3]

Agitation Shaking Conditions [2][3]

Incubation Time 48 hours [2][3]

Initial Dye Conc. Up to 800 mg/L [2]

Table 2: Enzyme Activity during Decolorization of
Reactive Blue 160 by Bacillus subtilis

Enzyme Activity Reference

Azoreductase Significantly Induced [2][3]

Lignin Peroxidase Significantly Induced [2][3]

NADH-DCIP Reductase Significantly Induced [2][3]

Table 3: Phytotoxicity Assessment of Reactive Blue 160
and its Biodegraded Metabolites
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Plant Species Parameter Untreated Dye
Treated Dye
Metabolites

Reference

Vigna radiata

(Green Gram)
Germination (%) Lower Higher [1]

Shoot Length Shorter Longer [1]

Root Length Shorter Longer [1]

Corn Germination (%) Lower Higher [1]

Shoot Length Shorter Longer [1]

Root Length Shorter Longer [1]

Experimental Protocols
Protocol 1: Isolation and Screening of Dye-Degrading
Bacillus subtilis
Objective: To isolate Bacillus subtilis strains from environmental samples with the ability to

decolorize Reactive Blue 160.

Materials:

Textile industry effluent or dye-contaminated soil samples

Nutrient Broth (NB) medium

Nutrient Agar (NA) plates

Reactive Blue 160 dye stock solution (1 g/L)

Sterile glassware and consumables

Incubator

Procedure:
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Sample Collection: Collect effluent or soil samples from sites contaminated with textile dyes.

Enrichment: In a 250 mL Erlenmeyer flask, add 100 mL of sterile Nutrient Broth and 1 mL of

the collected effluent sample. Incubate at 37°C for 24 hours with shaking.

Isolation: Serially dilute the enriched culture and spread-plate onto Nutrient Agar plates.

Incubate at 37°C for 24-48 hours until distinct colonies are visible.

Primary Screening: Prepare Nutrient Agar plates supplemented with Reactive Blue 160
(final concentration 100 mg/L). Inoculate individual bacterial colonies onto these plates.

Selection: After incubation at 37°C for 48-72 hours, select colonies that show a clear zone of

decolorization around them.

Identification: Identify the promising isolates using 16S rRNA gene sequencing.[2][3]

Protocol 2: Decolorization Assay of Reactive Blue 160
Objective: To quantify the decolorization of Reactive Blue 160 by Bacillus subtilis under

optimized conditions.

Materials:

Bacillus subtilis culture

Nutrient Broth medium

Reactive Blue 160 stock solution

Sterile 250 mL Erlenmeyer flasks

Shaking incubator

Spectrophotometer

Centrifuge

Procedure:
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Inoculum Preparation: Inoculate a single colony of Bacillus subtilis into 50 mL of Nutrient

Broth and incubate overnight at 37°C with shaking.

Experimental Setup: In a 250 mL Erlenmeyer flask, prepare 100 mL of Nutrient Broth

containing the desired concentration of Reactive Blue 160 (e.g., 100 mg/L).

Inoculation: Inoculate the flask with 1% (v/v) of the overnight Bacillus subtilis culture. A

control flask without inoculum should also be prepared.

Incubation: Incubate the flasks at 35°C with shaking (e.g., 150 rpm) for 48 hours.[2][3]

Sampling and Analysis: At regular intervals (e.g., 0, 6, 12, 24, 48 hours), withdraw an aliquot

of the culture. Centrifuge at 10,000 rpm for 10 minutes to pellet the bacterial cells.

Quantification: Measure the absorbance of the supernatant at the maximum wavelength of

Reactive Blue 160 (λmax). The percentage of decolorization can be calculated using the

following formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial

Absorbance] x 100

Protocol 3: Azoreductase Activity Assay
Objective: To determine the activity of azoreductase from Bacillus subtilis responsible for dye

degradation.

Materials:

Bacillus subtilis cell culture grown in the presence of Reactive Blue 160

Potassium phosphate buffer (50 mM, pH 7.4)

NADH solution

Reactive Blue 160 solution

Spectrophotometer

Cell disruptor (e.g., sonicator)
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Procedure:

Cell Pellet Collection: After incubation, harvest the Bacillus subtilis cells by centrifugation.

Cell Lysis: Resuspend the cell pellet in potassium phosphate buffer and lyse the cells using a

sonicator to release the intracellular enzymes.

Crude Enzyme Extract: Centrifuge the lysate to remove cell debris. The supernatant contains

the crude enzyme extract.

Enzyme Assay: The reaction mixture should contain potassium phosphate buffer, the crude

enzyme extract, and Reactive Blue 160.

Reaction Initiation: Start the reaction by adding NADH.

Activity Measurement: Monitor the decrease in absorbance at the λmax of the dye. One unit

of azoreductase activity can be defined as the amount of enzyme required to decolorize 1

µmol of the dye per minute.
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Caption: Experimental workflow for studying the biodegradation of Reactive Blue 160.
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Caption: Proposed pathway for Reactive Blue 160 degradation by Bacillus subtilis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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